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Introduction

Benzyl formate (CAS No. 104-57-4), also known as benzyl methanoate, is an aromatic ester
characterized by a pleasant, fruity, and slightly floral aroma.[1][2] This colorless to pale yellow
liquid is a versatile compound with significant applications in the fragrance, flavor, and chemical
industries.[1][3] It serves as a key ingredient in various perfumes and cosmetic products, a
flavoring agent in the food industry, and a valuable intermediate and solvent in organic
synthesis, including the production of pharmaceuticals and agrochemicals.[1][3] This technical
guide provides a comprehensive review of the scientific literature on benzyl formate, focusing
on its synthesis, physicochemical properties, applications, and toxicological profile. The
information is presented to be a valuable resource for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

Benzyl formate is a relatively simple ester with the chemical formula CsHsO2 and a molecular
weight of 136.15 g/mol .[4] It is characterized by its distinct odor and is sparingly soluble in
water but soluble in organic solvents and oils.[5] A summary of its key physicochemical
properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CsHsO2 [4]
Molecular Weight 136.15 g/mol [4]
CAS Number 104-57-4 [4]
Appearance C.:Ieér, colorless to pale yellow o
liquid

Odor Fruity, floral, sweet [1][2]
Boiling Point 201-203 °C [61[7]
Density 1.088 g/mL at 25 °C [5]
Refractive Index (n20/D) 1.511 [5]
Flash Point 83 °C [6]
Solubility Insoluble in water; soluble in 5]

organic solvents and oils

Synthesis of Benzyl Formate

The synthesis of benzyl formate can be achieved through several methods, primarily involving

the esterification of benzyl alcohol with formic acid or its derivatives. The choice of method

often depends on factors such as desired yield, purity, and reaction conditions.

Experimental Protocols

1. Fischer-Speier Esterification

This classic method involves the acid-catalyzed reaction between benzyl alcohol and formic

acid.

e Reactants: Benzyl alcohol, formic acid, and a strong acid catalyst (e.g., sulfuric acid).

o Procedure: A mixture of benzyl alcohol and an excess of formic acid is heated in the

presence of a catalytic amount of concentrated sulfuric acid. The reaction is typically carried

out under reflux to drive the equilibrium towards the formation of the ester. The water formed
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during the reaction is removed to improve the yield. After the reaction is complete, the
mixture is cooled, washed with water and a mild base (e.g., sodium bicarbonate solution) to
remove the acid catalyst and unreacted formic acid, and then dried over an anhydrous salt
(e.g., sodium sulfate). The crude benzyl formate is then purified by distillation.[8]

 Yield: The yield of this reaction can be variable and is often dependent on the efficiency of

water removal.
2. Synthesis using Formic/Acetic Anhydride
This method utilizes a mixed anhydride to facilitate the formylation of benzyl alcohol.
e Reactants: Benzyl alcohol, formic/acetic anhydride.

e Procedure: A mixture of formic/acetic anhydride and benzyl alcohol is heated to
approximately 50°C.[4] The anhydride is a more reactive acylating agent than formic acid,
allowing for a more rapid reaction. The workup procedure is similar to the Fischer
esterification, involving washing and distillation to isolate the pure product.

3. Catalysis with Tribromoisocyanuric Acid (TBCA)

A mild and efficient method for the formylation of benzyl alcohol using formic acid catalyzed by
TBCA has been reported.[9]

e Reactants: Benzyl alcohol (1 mmol), formic acid (3 mmol), and tribromoisocyanuric acid (0.1

g, 0.3 mmol).

e Procedure: To a mixture of benzyl alcohol and formic acid, tribromoisocyanuric acid is added.
The reaction mixture is stirred at room temperature for 5 minutes. The completion of the
reaction is monitored by Thin Layer Chromatography (TLC). Dichloromethane (10 mL) is
then added, and the mixture is filtered. The organic layer is extracted with water (3 x 10 mL)
and dried over anhydrous sodium sulfate. The solvent is evaporated under reduced pressure

to yield the product.[4]

« Yield: This method has been reported to produce benzyl formate with a high yield of 98%.
[4]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b089892?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=v86p0028
https://www.chemicalbook.com/synthesis/benzyl-formate.htm
https://www.perfumersworld.com/view.php?pro_id=4JW00057
https://www.chemicalbook.com/synthesis/benzyl-formate.htm
https://www.benchchem.com/product/b089892?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/benzyl-formate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. Synthesis from Benzyl Halides and CO:2

A method for the synthesis of benzyl formate derivatives from benzyl halides and carbon
dioxide has been developed using a zinc-functionalized urea-linked covalent organic
framework as a recyclable catalyst.[10]

« Reactants: Benzyl halide (1 mmol), COz (1 atm), Zn@TFPTA-BDU COF (15 mg), NaBHa (1
mmol), Cs2COs (0.2 mmol), and DMF (1 mL).

e Procedure: The reaction is carried out in a sealed vessel under a COz atmosphere. The
reactants and catalyst are mixed in DMF and stirred under the specified conditions. The
product is then isolated and purified.

 Yield: The yields vary depending on the specific benzyl halide used.[10]
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General workflow for the synthesis of benzyl formate.

Spectroscopic Data

The structural characterization of benzyl formate is well-documented through various
spectroscopic techniques.

1H NMR Spectrum: The proton NMR spectrum of benzyl formate typically shows a singlet for
the formyl proton around 8.1 ppm, a singlet for the benzylic protons around 5.2 ppm, and a
multiplet for the aromatic protons of the phenyl group in the range of 7.2-7.4 ppm.

13C NMR Spectrum: The carbon NMR spectrum displays a signal for the carbonyl carbon at
approximately 161 ppm, the benzylic carbon around 65 ppm, and signals for the aromatic
carbons in the region of 127-136 ppm.[11]

FTIR Spectrum: The infrared spectrum of benzyl formate exhibits a strong characteristic
absorption band for the C=0 stretching of the ester group around 1720 cm~1. Other significant
peaks include those for C-O stretching and the aromatic C-H and C=C stretching vibrations.

Mass Spectrum: The mass spectrum of benzyl formate shows a molecular ion peak (M*) at
m/z 136. The fragmentation pattern is characterized by a prominent peak at m/z 91,
corresponding to the stable tropylium cation (C7H-*), which is formed by the loss of the formate

group.[5]

Applications of Benzyl Formate

Benzyl formate's versatile properties make it a valuable component in several industries.

Fragrance and Flavor Industry

The primary application of benzyl formate is in the fragrance and flavor industry.[1] Its sweet,
fruity, and floral scent profile makes it a popular ingredient in perfumes, colognes, soaps,

lotions, and other cosmetic products.[2] It is often used to impart jasmine, gardenia, and other
floral notes to fragrance compositions.[2] In the food industry, it is used as a flavoring agent in
products like candies, baked goods, and beverages to provide a fruity and cherry-like taste.[3]
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Chemical Synthesis and Solvents

Benzyl formate serves as a useful intermediate and building block in organic synthesis.[3] It
can be used in the production of other fine chemicals, pharmaceuticals, and agrochemicals.[1]
Additionally, its solvent properties make it suitable for use in various chemical reactions and
formulations, such as in paints and coatings.[3] A notable application is in paint stripper
formulations, where it can be formed in situ from benzyl alcohol and formic acid to create an
effective solvent system.[12]

Use in Drug Development

While not a common active pharmaceutical ingredient, benzyl formate has potential
applications in drug development, primarily as a solvent or in formulations.[1] Its ability to
dissolve a range of organic compounds and its relatively low toxicity make it a candidate for
use in drug delivery systems.[1] However, specific quantitative data on its use in
pharmaceutical formulations is limited in publicly available literature.

Biological Activity and Toxicology

The safety of benzyl formate has been evaluated, often in conjunction with other benzyl esters
like benzyl acetate, due to their similar metabolic pathways.

Metabolism and Pharmacokinetics

Upon ingestion or dermal absorption, benzyl formate is expected to be rapidly hydrolyzed by
carboxylesterases in the body into its constituent molecules: benzyl alcohol and formic acid.
[13][14] The subsequent metabolism and pharmacokinetics are therefore those of its hydrolysis
products. Benzyl alcohol is oxidized to benzoic acid, which is then conjugated with glycine to
form hippuric acid and excreted in the urine.[15][16] Formic acid enters the one-carbon
metabolic pool.

Toxicological Profile

A summary of the toxicological data for benzyl formate is presented in Table 2.
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Endpoint Result Reference(s)
Acute Oral Toxicity (LDso, rat) 1400 mg/kg [5]
Not expected to be genotoxic.
Genotoxicity Negative in bacterial reverse [13]
mutation assays.
Skin Irritation May cause skin irritation. [13]
Eye Irritation May cause eye irritation. [13]
Skin Sensitization Weak sensitization potential. [13]

The Research Institute for Fragrance Materials (RIFM) has conducted a safety assessment of

benzyl formate and concluded that it is safe for use as a fragrance ingredient under the

current levels of use.[13] The toxicological data for benzyl acetate is often used to read-across

for benzyl formate due to their structural similarity and common metabolic fate.[13]

Logical Relationship Diagram
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Overview of benzyl formate's synthesis, properties, and applications.

Conclusion

Benzyl formate is a commercially significant ester with a well-established profile in terms of its
synthesis, properties, and applications, particularly in the fragrance and flavor industries. The
synthetic routes are straightforward, with opportunities for optimization through various catalytic
methods. Its physicochemical and spectroscopic characteristics are well-defined, providing a
solid basis for its identification and quality control. While its toxicological profile suggests a low
level of concern at current usage levels, further research into its specific applications in the
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pharmaceutical field, including quantitative data on its performance in drug formulations, would
be beneficial. This comprehensive review provides a valuable technical resource for
professionals engaged in research and development involving benzyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089892#comprehensive-literature-review-of-benzyl-
formate-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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